Cas no 2137916-61-9 (Tert-butyl 4-amino-2-(2-methoxyphenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-amino-2-(2-methoxyphenyl)piperidine-1-carboxylate
• CAS No: 2137916-61-9
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6309799
• PubChem ID: 165457759
• Update Time: 2025-05-21

Tert-butyl 4-amino-2-(2-methoxyphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-(2-methoxyphenyl)piperidine-1-carboxylate
• 2137916-61-9
• EN300-704881
• Tert-butyl 4-amino-2-(2-methoxyphenyl)piperidine-1-carboxylate

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-10-9-12(18)11-14(19)13-7-5-6-8-15(13)21-4/h5-8,12,14H,9-11,18H2,1-4H3
• InChI Key： ZZWOBKGACOBNRH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1C1C=CC=CC=1OC)N)=O

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.8Ų

Additional information on Tert-butyl 4-amino-2-(2-methoxyphenyl)piperidine-1-carboxylate

Tert-butyl 4-amino-2-(2-methoxyphenyl)piperidine-1-carboxylate

The compound Tert-butyl 4-amino-2-(2-methoxyphenyl)piperidine-1-carboxylate, with the CAS number 2137916-61-9, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring substituted with an amino group, a methoxyphenyl group, and a tert-butyl ester moiety. These structural elements contribute to its potential applications in drug design and material science.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly as scaffolds for bioactive molecules. The presence of the amino group in this compound provides a site for potential hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the methoxyphenyl group introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties. The tert-butyl ester moiety not only enhances the molecule's solubility but also serves as a protecting group during synthesis, facilitating further functionalization.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of antiviral agents, where its structural flexibility allows for interactions with viral proteins. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in viral replication, making it a valuable lead compound in antiviral drug discovery.

In addition to its medicinal applications, this compound has also been investigated for its role in polymer chemistry. The piperidine ring can act as a building block for constructing advanced materials with tailored properties. Recent advancements in click chemistry have enabled the incorporation of this compound into polymer networks, leading to materials with enhanced mechanical and thermal stability.

The synthesis of Tert-butyl 4-amino-2-(2-methoxyphenyl)piperidine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperidine ring through intramolecular cyclization and subsequent functionalization to introduce the amino and methoxyphenyl groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, making large-scale production feasible.

From an environmental perspective, there is growing interest in developing sustainable synthetic routes for this compound. Researchers are exploring green chemistry approaches, such as using biodegradable solvents and renewable feedstocks, to reduce the environmental footprint of its production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, Tert-butyl 4-amino-2-(2-methoxyphenyl)piperidine-1-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.